Cas no 657424-58-3 (1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-)

1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)- structure
657424-58-3 structure
Product Name:1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
CAS No:657424-58-3
MF:C10H8ClFN2O
MW:226.634724617004
CID:1691360
PubChem ID:62515023
Update Time:2024-08-31

1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
    • 3-chloromethyl-5-(2-fluoro-5-methyl-phenyl)-[1,2,4]oxadiazole
    • DB-331243
    • AKOS011805080
    • XYOLTWLVHYEZIA-UHFFFAOYSA-N
    • 657424-58-3
    • SCHEMBL1545399
    • Inchi: 1S/C10H8ClFN2O/c1-6-2-3-8(12)7(4-6)10-13-9(5-11)14-15-10/h2-4H,5H2,1H3
    • InChI Key: XYOLTWLVHYEZIA-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC(C)=CC=C2F)=NC(CCl)=N1

Computed Properties

  • Exact Mass: 226.03104
  • Monoisotopic Mass: 226.0309187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.316±0.06 g/cm3(Predicted)
  • Boiling Point: 341.4±52.0 °C(Predicted)
  • PSA: 38.92
  • pka: -3.16±0.50(Predicted)
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